2(3H)-Furanone, dihydro-3-pentyl-

• CAS No.: 51849-71-9
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3-pentyloxolan-2-one
• InChI: InChI=1S/C9H16O2/c1-2-3-4-5-8-6-7-11-9(8)10/h8H,2-7H2,1H3
• InChI Key: ZWYZHNNHSZXTTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCOC1=O

Description

2(3H)-Furanone, dihydro-5-pentyl- (CAS 104-61-0), commonly known as γ-nonalactone, is a cyclic ester classified as a γ-lactone. Its molecular formula is C₉H₁₆O₂, with a molecular weight of 156.22 g/mol . Structurally, it consists of a tetrahydrofuran ring substituted with a pentyl group at the 5-position (Figure 1). This compound is renowned for its sweet, coconut-like aroma, earning it the synonym "coconut aldehyde" . It is widely used in the food and fragrance industries as a flavoring agent and is naturally present in coconut oil, where it constitutes 11.36% of the volatile components .

Key properties include:

• Boiling Point: 357.6±15.0 °C (predicted)
• Density: 1.159±0.06 g/cm³
• Mass Spectrometry: Dominant peak at m/z 128 .

Preparation Methods

The synthesis of 2(3H)-Furanone, dihydro-3-pentyl- can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

2(3H)-Furanone, dihydro-3-pentyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Scientific Research Applications

2(3H)-Furanone, dihydro-3-pentyl- has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic properties.

Industry: It is used in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism by which 2(3H)-Furanone, dihydro-3-pentyl- exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context of its use. The exact molecular targets and pathways are subjects of ongoing research .

Comparison with Similar Compounds

Structural Analogues with Alkyl Substituents

γ-Lactones with varying alkyl chain lengths exhibit distinct physicochemical and olfactory properties.

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Natural Source/Application	Key Differences
2(3H)-Furanone, dihydro-5-pentyl- (γ-nonalactone)	104-61-0	C₉H₁₆O₂	156.22	Coconut oil (11.36%) , flavoring agent	Longest alkyl chain; intense coconut aroma
Dihydro-5-methyl-2(3H)-furanone (γ-hexalactone)	695-06-7	C₆H₁₀O₂	114.14	Buckwheat honey (4.2%)	Shorter chain; fruity, caramel notes
5-Ethyldihydro-2(3H)-furanone (γ-octalactone)	104-50-7	C₈H₁₄O₂	142.20	Vangueria madagascariensis (1.95 mg/kg)	Moderate chain length; peach-like aroma
Dihydro-5-tetradecyl-2(3H)-furanone (γ-stearolactone)	502-26-1	C₁₈H₃₄O₂	282.47	Human skin	Long hydrophobic chain; low volatility

Trends :

• Odor Profile: Shorter chains (C₅–C₈) impart fruity/caramel notes, while longer chains (C₉–C₁₈) contribute creamy/coconut aromas .
• Volatility : Decreases with increasing alkyl chain length due to higher molecular weight .

Functionalized Derivatives

Substituents such as hydroxyl or methyl groups alter reactivity and applications.

Compound Name	CAS	Molecular Formula	Functional Groups	Key Properties/Applications
Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone (Pantolactone)	79-50-5	C₆H₁₀O₃	Hydroxyl, dimethyl	Chiral intermediate in drug synthesis
Dihydro-3-methyl-2(3H)-furanone	1679-47-6	C₅H₈O₂	Methyl	Marker in buckwheat honey (0.5%)
Dihydro-4-(phenoxymethyl)-2(3H)-furanone	N/A	C₁₁H₁₂O₃	Phenoxymethyl	High boiling point (357.6°C); synthetic intermediate

Key Observations :

• Hydroxyl Groups : Increase polarity, making compounds like pantolactone water-soluble and suitable for pharmaceuticals .
• Aromatic Substituents: Enhance thermal stability, as seen in dihydro-4-(phenoxymethyl)- derivatives .